Cas no 518038-71-6 (tert-butyl N-(4-methyl-3-nitropyridin-2-yl)carbamate)
518038-71-6 structure
Product Name:tert-butyl N-(4-methyl-3-nitropyridin-2-yl)carbamate
CAS No:518038-71-6
MF:C11H15N3O4
MW:253.254502534866
MDL:MFCD31725527
CID:3405252
PubChem ID:13009879
Update Time:2025-04-21
tert-butyl N-(4-methyl-3-nitropyridin-2-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- CARBAMIC ACID, (4-METHYL-3-NITRO-2-PYRIDINYL)-, 1,1-DIMETHYLETHYL ESTER
- tert-butyl N-(4-methyl-3-nitropyridin-2-yl)carbamate
- QFANWQMEWMYNHS-UHFFFAOYSA-N
- tert-butyl (4-methyl-3-nitropyridin-2-yl)carbamate
- EN300-20065713
- 518038-71-6
-
- MDL: MFCD31725527
- Inchi: 1S/C11H15N3O4/c1-7-5-6-12-9(8(7)14(16)17)13-10(15)18-11(2,3)4/h5-6H,1-4H3,(H,12,13,15)
- InChI Key: QFANWQMEWMYNHS-UHFFFAOYSA-N
- SMILES: O(C(NC1C(=C(C)C=CN=1)[N+](=O)[O-])=O)C(C)(C)C
Computed Properties
- Exact Mass: 253.10625597Da
- Monoisotopic Mass: 253.10625597Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 97Ų
tert-butyl N-(4-methyl-3-nitropyridin-2-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-20065713-0.05g |
tert-butyl N-(4-methyl-3-nitropyridin-2-yl)carbamate |
518038-71-6 | 0.05g |
$707.0 | 2023-09-16 | ||
| Enamine | EN300-20065713-0.1g |
tert-butyl N-(4-methyl-3-nitropyridin-2-yl)carbamate |
518038-71-6 | 0.1g |
$741.0 | 2023-09-16 | ||
| Enamine | EN300-20065713-0.25g |
tert-butyl N-(4-methyl-3-nitropyridin-2-yl)carbamate |
518038-71-6 | 0.25g |
$774.0 | 2023-09-16 | ||
| Enamine | EN300-20065713-0.5g |
tert-butyl N-(4-methyl-3-nitropyridin-2-yl)carbamate |
518038-71-6 | 0.5g |
$809.0 | 2023-09-16 | ||
| Enamine | EN300-20065713-1.0g |
tert-butyl N-(4-methyl-3-nitropyridin-2-yl)carbamate |
518038-71-6 | 1g |
$385.0 | 2023-05-24 | ||
| Enamine | EN300-20065713-2.5g |
tert-butyl N-(4-methyl-3-nitropyridin-2-yl)carbamate |
518038-71-6 | 2.5g |
$1650.0 | 2023-09-16 | ||
| Enamine | EN300-20065713-5.0g |
tert-butyl N-(4-methyl-3-nitropyridin-2-yl)carbamate |
518038-71-6 | 5g |
$1115.0 | 2023-05-24 | ||
| Enamine | EN300-20065713-10.0g |
tert-butyl N-(4-methyl-3-nitropyridin-2-yl)carbamate |
518038-71-6 | 10g |
$1654.0 | 2023-05-24 | ||
| Enamine | EN300-20065713-1g |
tert-butyl N-(4-methyl-3-nitropyridin-2-yl)carbamate |
518038-71-6 | 1g |
$842.0 | 2023-09-16 | ||
| Enamine | EN300-20065713-5g |
tert-butyl N-(4-methyl-3-nitropyridin-2-yl)carbamate |
518038-71-6 | 5g |
$2443.0 | 2023-09-16 |
tert-butyl N-(4-methyl-3-nitropyridin-2-yl)carbamate Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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